![molecular formula C19H19N3OS B4290615 3-ethyl-1,3-thiazolidine-2,4-dione 2-[(1-biphenyl-4-ylethylidene)hydrazone]](/img/structure/B4290615.png)
3-ethyl-1,3-thiazolidine-2,4-dione 2-[(1-biphenyl-4-ylethylidene)hydrazone]
Overview
Description
3-ethyl-1,3-thiazolidine-2,4-dione 2-[(1-biphenyl-4-ylethylidene)hydrazone] is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.
Mechanism of Action
The mechanism of action of 3-ethyl-1,3-thiazolidine-2,4-dione 2-[(1-biphenyl-4-ylethylidene)hydrazone] is not fully understood. However, it has been proposed that the compound may exert its biological effects through the inhibition of various enzymes and signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 3-ethyl-1,3-thiazolidine-2,4-dione 2-[(1-biphenyl-4-ylethylidene)hydrazone] exhibits anti-inflammatory and antioxidant activities. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, the compound has been studied for its potential to reduce oxidative stress and protect against neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 3-ethyl-1,3-thiazolidine-2,4-dione 2-[(1-biphenyl-4-ylethylidene)hydrazone] in laboratory experiments is its ability to form stable complexes with metal ions, which may enhance the delivery of drugs to specific targets. However, one limitation of using this compound is its potential toxicity, which may limit its use in vivo.
Future Directions
There are several future directions for the study of 3-ethyl-1,3-thiazolidine-2,4-dione 2-[(1-biphenyl-4-ylethylidene)hydrazone]. One direction is to further investigate its mechanism of action and identify specific targets for its biological activity. Another direction is to optimize its synthesis method to increase yield and reduce reaction time. Additionally, the compound may be studied for its potential use in drug delivery systems and as a therapeutic agent for various diseases.
Scientific Research Applications
This compound has been studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, antioxidant, and antitumor activities. It has also been studied for its potential use as a drug delivery system due to its ability to form stable complexes with metal ions.
Properties
IUPAC Name |
(2E)-3-ethyl-2-[(E)-1-(4-phenylphenyl)ethylidenehydrazinylidene]-1,3-thiazolidin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3OS/c1-3-22-18(23)13-24-19(22)21-20-14(2)15-9-11-17(12-10-15)16-7-5-4-6-8-16/h4-12H,3,13H2,1-2H3/b20-14+,21-19+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCLXNPBCMDHVQZ-UCUGPLMPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)CSC1=NN=C(C)C2=CC=C(C=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN\1C(=O)CS/C1=N/N=C(\C)/C2=CC=C(C=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.